Cas no 638142-44-6 (3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 638142-44-6
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5910514
• PubChem ID: 2130283
• Update Time: 2025-06-26

3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxybenzyl)-5-methyl-1,3-benzoxazol-2(3H)-one
• 2(3H)-Benzoxazolone, 3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-
• 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• Z57728734
• MLS000063977
• AP-845/42282890
• HMS2410P19
• regid4257956
• 638142-44-6
• F1572-0115
• 3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,3-benzoxazol-2-one
• CHEMBL1347227
• AKOS000570684
• 3-(3,4-dimethoxybenzyl)-5-methylbenzo[d]oxazol-2(3H)-one
• SMR000076932

• Inchi： 1S/C17H17NO4/c1-11-4-6-14-13(8-11)18(17(19)22-14)10-12-5-7-15(20-2)16(9-12)21-3/h4-9H,10H2,1-3H3
• InChI Key： JSYBQANETQMMED-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2N(CC2=CC=C(OC)C(OC)=C2)C1=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48Ų

Additional information on 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one

3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one: A Comprehensive Overview of Its Pharmacological Properties and Research Applications

3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one, with the CAS number 638142-44-6, represents a unique class of organic compounds that have garnered significant attention in the field of pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a benzoxazole ring system with multiple functional groups. The presence of methoxy groups on the aromatic ring and the methyl substituent on the oxazole ring contributes to its distinct chemical properties and biological activity. Recent studies have highlighted its potential therapeutic applications in various disease models, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one is defined by its aromatic ring system, which is substituted with methoxy groups at the 3 and 4 positions. The benzoxazole ring, a heterocyclic compound, is further modified by a methyl group at the 5-position, which enhances its reactivity and stability. This structural complexity allows the compound to interact with multiple biological targets, including enzymes, receptors, and ion channels. The synthesis of this compound typically involves multistep organic reactions, often starting with the formation of the benzoxazole core through condensation reactions between aromatic amines and ketones. The final step involves the introduction of the methoxy and methyl groups, which are critical for its pharmacological activity.

Recent research has focused on the pharmacological properties of 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one, particularly its potential as an anti-inflammatory agent. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibition of cyclooxygenase-2 (COX-2) activity, a key enzyme involved in the production of pro-inflammatory prostaglandins. The study also revealed that the compound's activity is comparable to that of traditional non-steroidal anti-inflammatory drugs (NSAIDs) but with lower gastrointestinal side effects, which is a major advantage in therapeutic applications. This finding suggests that 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one could be a promising candidate for the development of safer anti-inflammatory therapies.

In addition to its anti-inflammatory properties, 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one has shown potential in the treatment of neurodegenerative diseases. A 2024 study published in Neuropharmacology reported that the compound exhibits neuroprotective effects in models of Parkinson's disease. The study found that the compound reduces oxidative stress and prevents neuronal cell death by modulating the expression of key antioxidant enzymes. These findings suggest that the compound may have therapeutic potential in conditions characterized by oxidative damage, such as Parkinson's disease and Alzheimer's disease. Further research is needed to validate these effects in clinical settings.

The synthesis and characterization of 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one have been the focus of several recent studies. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that involves the use of microwave-assisted condensation reactions to form the benzoxazole ring. This method significantly reduces the reaction time and improves the yield compared to traditional methods. The compound was then purified using column chromatography and characterized using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical techniques confirmed the chemical structure and purity of the compound, which is essential for its use in biological studies.

Recent advances in computational modeling have also contributed to the understanding of the molecular interactions of 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one. A 2024 study published in Journal of Computational Chemistry used molecular docking simulations to predict the binding affinity of the compound with various protein targets. The results indicated that the compound has a high affinity for COX-2 and several ion channels, which explains its anti-inflammatory and neuroprotective effects. These computational insights provide a foundation for the rational design of new compounds with similar properties.

The therapeutic potential of 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one extends beyond its anti-inflammatory and neuroprotective effects. A 2023 study in Pharmaceutical Research explored its potential as an antitumor agent. The study found that the compound exhibits cytotoxic activity against several cancer cell lines, including breast and colon cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that the compound could be developed into a novel chemotherapeutic agent, although further studies are needed to evaluate its safety and efficacy in vivo.

In conclusion, 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one is a multifunctional compound with diverse pharmacological properties. Its potential applications in the treatment of inflammatory diseases, neurodegenerative conditions, and cancer highlight its significance in pharmaceutical research. Ongoing studies are focused on optimizing its synthesis, understanding its molecular mechanisms, and evaluating its therapeutic potential in clinical trials. As research in this area continues to advance, 3-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one may emerge as a valuable therapeutic agent with broad clinical applications.